molecular formula C7H6ClN3O5S B6270999 4-chloro-3-nitro-5-sulfamoylbenzamide CAS No. 1482467-37-7

4-chloro-3-nitro-5-sulfamoylbenzamide

Cat. No. B6270999
CAS RN: 1482467-37-7
M. Wt: 279.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-3-nitro-5-sulfamoylbenzamide (CNSB) is a chemical compound that has been used widely in scientific research and industrial applications. It is a white, crystalline solid that is soluble in water, ethanol, and methanol. CNSB has been used in a variety of applications, including synthesis of pharmaceuticals, catalysts for chemical reactions, and as a dye for textiles. It is also used as a reagent in laboratory experiments.

Scientific Research Applications

4-chloro-3-nitro-5-sulfamoylbenzamide has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of pharmaceuticals and other organic compounds. It has also been used as a reagent in the synthesis of dyes and pigments, as well as in the preparation of metal complexes. Additionally, 4-chloro-3-nitro-5-sulfamoylbenzamide has been used in the synthesis of polymers, such as polyurethanes and polyesters.

Mechanism of Action

4-chloro-3-nitro-5-sulfamoylbenzamide acts as an acid-base catalyst. It is capable of binding to both acidic and basic groups, allowing it to catalyze a variety of chemical reactions. Additionally, 4-chloro-3-nitro-5-sulfamoylbenzamide can act as a chelating agent, allowing it to bind to metal ions and facilitate the transfer of electrons. This allows it to be used in the synthesis of metal complexes and to catalyze redox reactions.
Biochemical and Physiological Effects
4-chloro-3-nitro-5-sulfamoylbenzamide has been found to have a number of biochemical and physiological effects. In laboratory experiments, it has been found to inhibit the growth of several bacterial species, including E. coli and S. aureus. Additionally, it has been found to inhibit the growth of some fungal species, including C. albicans and A. niger. 4-chloro-3-nitro-5-sulfamoylbenzamide has also been found to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

4-chloro-3-nitro-5-sulfamoylbenzamide has several advantages for use in laboratory experiments. It is a relatively inexpensive and widely available reagent, making it ideal for use in research. Additionally, it is soluble in a variety of solvents, making it easy to use in a variety of reactions. However, 4-chloro-3-nitro-5-sulfamoylbenzamide has some limitations for use in laboratory experiments. It is a relatively unstable compound and can decompose in the presence of light or heat. Additionally, it is toxic and should be handled with care.

Future Directions

There are a number of potential future directions for 4-chloro-3-nitro-5-sulfamoylbenzamide. It could be used in the development of more efficient catalysts for chemical reactions, as well as in the development of new pharmaceuticals and other organic compounds. Additionally, it could be used in the development of new dyes and pigments, as well as in the development of new polymers. Furthermore, 4-chloro-3-nitro-5-sulfamoylbenzamide could be used in the development of new antifungal and antibacterial agents.

Synthesis Methods

4-chloro-3-nitro-5-sulfamoylbenzamide can be synthesized in a two-step process. The first step involves the reaction of 4-chloro-3-nitrobenzoic acid with 5-sulfamoylbenzamide in aqueous solution. This reaction produces the desired product, 4-chloro-3-nitro-5-sulfamoylbenzamide, as well as several byproducts. The second step involves the purification of the product by recrystallization. This process involves the addition of a solvent, such as ethanol, to the reaction mixture and the removal of the byproducts by filtration. The purified product can then be collected by filtration and dried.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-3-nitro-5-sulfamoylbenzamide involves the nitration of 4-chloro-5-sulfamoylbenzamide followed by reduction of the nitro group to form the final product.", "Starting Materials": [ "4-chloro-5-sulfamoylbenzamide", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Sodium hydroxide", "Iron powder" ], "Reaction": [ "Step 1: Nitration of 4-chloro-5-sulfamoylbenzamide with nitric acid and sulfuric acid to form 4-chloro-3-nitro-5-sulfamoylbenzamide", "Step 2: Reduction of the nitro group in 4-chloro-3-nitro-5-sulfamoylbenzamide using sodium hydroxide and iron powder to form 4-chloro-3-amino-5-sulfamoylbenzamide", "Step 3: Acylation of 4-chloro-3-amino-5-sulfamoylbenzamide with acetic anhydride to form 4-chloro-3-acetamido-5-sulfamoylbenzamide", "Step 4: Hydrolysis of 4-chloro-3-acetamido-5-sulfamoylbenzamide using sodium hydroxide to form 4-chloro-3-amino-5-sulfamoylbenzamide", "Step 5: Sulfonation of 4-chloro-3-amino-5-sulfamoylbenzamide with sulfuric acid to form 4-chloro-3-amino-5-sulfamoylbenzamide-4-sulfonic acid", "Step 6: Neutralization of 4-chloro-3-amino-5-sulfamoylbenzamide-4-sulfonic acid with sodium hydroxide to form 4-chloro-3-amino-5-sulfamoylbenzamide-4-sulfonate", "Step 7: Acylation of 4-chloro-3-amino-5-sulfamoylbenzamide-4-sulfonate with acetic anhydride to form 4-chloro-3-nitro-5-sulfamoylbenzamide" ] }

CAS RN

1482467-37-7

Molecular Formula

C7H6ClN3O5S

Molecular Weight

279.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.